Cas no 3856-58-4 (1-(Difluoromethoxy)-2,3,4,5,6-pentafluoro-benzene)

• Product Name: 1-(Difluoromethoxy)-2,3,4,5,6-pentafluoro-benzene
• CAS No: 3856-58-4
• MF: C₇HF₇O
• MW: 234.071066617966
• CID: 1005088
• PubChem ID: 11075332
• Update Time: 2025-05-20

1-(Difluoromethoxy)-2,3,4,5,6-pentafluoro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethoxy)-2,3,4,5,6-pentafluoro-benzene
• (Pentafluorophenoxy)acetyl chloride
• 2-pentafluorophenoxyacetyl chloride
• AC1L3XOI
• AC1Q3GB9
• ACMC-20aoj3
• CTK5A3721
• difluoromethoxypentafluorobenzene
• hexafluorophenoxyethanoyl chloride
• KST-1A6133
• pentafluorophenoxyacetyl chloride
• pentafluorophenoxydifluoromethane
• Pentafluorphenoxydifluormethan
• 1-Difluoromethoxy-2,3,4,5,6-pentafluoro-benzene
• difluoromethyl pentafluorophenyl ether
• 3856-58-4
• AKOS016016297
• 1-(DIFLUOROMETHOXY)-2,3,4,5,6-PENTAFLUOROBENZENE
• SBTSYEMMYJZFRN-UHFFFAOYSA-N

• MDL： MFCD14698518
• Inchi： 1S/C7HF7O/c8-1-2(9)4(11)6(15-7(13)14)5(12)3(1)10/h7H
• InChI Key： SBTSYEMMYJZFRN-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(F)F)F)F)F)F

Computed Properties

• Exact Mass: 233.99156179g/mol
• Monoisotopic Mass: 233.99156179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(Difluoromethoxy)-2,3,4,5,6-pentafluoro-benzene

Comprehensive Overview of 1-(Difluoromethoxy)-2,3,4,5,6-pentafluoro-benzene (CAS No. 3856-58-4)

1-(Difluoromethoxy)-2,3,4,5,6-pentafluoro-benzene (CAS No. 3856-58-4) is a fluorinated aromatic compound with significant applications in pharmaceuticals, agrochemicals, and advanced material science. Its unique molecular structure, featuring a difluoromethoxy group and pentafluoro-substituted benzene ring, makes it a valuable intermediate in synthetic chemistry. The compound's high thermal stability and lipophilicity have garnered attention in research focused on drug discovery and specialty chemicals.

In recent years, the demand for fluorinated organic compounds like 1-(Difluoromethoxy)-2,3,4,5,6-pentafluoro-benzene has surged due to their role in developing bioactive molecules. Researchers are particularly interested in its potential to enhance the metabolic stability of pharmaceutical candidates, addressing common challenges such as drug degradation and low bioavailability. This aligns with the growing trend of precision medicine, where tailored molecular designs are critical.

The compound's electrophilic properties and electron-deficient aromatic system also make it a candidate for catalysis and material science applications. For instance, it has been explored in the synthesis of liquid crystals and polymeric materials with unique dielectric properties. These innovations are relevant to industries like flexible electronics and renewable energy storage, which are currently dominated by user queries such as "next-gen materials for batteries" and "high-performance polymers."

From an environmental perspective, the stability of 1-(Difluoromethoxy)-2,3,4,5,6-pentafluoro-benzene raises questions about its ecological impact. While fluorinated compounds are often persistent, advancements in green chemistry aim to mitigate this through biodegradable analogs or improved recycling methods. This topic resonates with searches like "sustainable fluorochemicals" and "eco-friendly alternatives to PFAS," reflecting broader societal concerns.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound. Its CAS No. 3856-58-4 serves as a critical identifier in regulatory documentation and commercial databases, ensuring traceability in supply chains. For laboratories, queries like "purity standards for fluorinated aromatics" or "suppliers of CAS 3856-58-4" highlight practical considerations for procurement and use.

In summary, 1-(Difluoromethoxy)-2,3,4,5,6-pentafluoro-benzene exemplifies the intersection of cutting-edge chemistry and industrial demand. Its versatility underscores why fluorinated compounds remain a focal point in both academic and commercial sectors, driven by evolving needs in healthcare, technology, and sustainability.